Cas no 62222-21-3 (Hexanoic acid, 6-(methylamino)-, methyl ester)

• Product Name: Hexanoic acid, 6-(methylamino)-, methyl ester
• CAS No: 62222-21-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 453796
• PubChem ID: 21932559
• Update Time: 2025-04-19

Hexanoic acid, 6-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(methylamino)-, methyl ester
• methyl 6-(methylamino)hexanoate
• 62222-21-3
• DTXSID60620288
• FT-0737455
• EN300-7714231
• PJTVZEFPLHVGHB-UHFFFAOYSA-N
• SCHEMBL132440

• Inchi： 1S/C8H17NO2/c1-9-7-5-3-4-6-8(10)11-2/h9H,3-7H2,1-2H3
• InChI Key： PJTVZEFPLHVGHB-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCNC)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33